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Compound of Interest

Compound Name: N-(2-aminophenyl)formamide

Cat. No.: B15137973

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N-(2-aminophenyl)formamide, a
chemical compound of interest in various research and development applications. This
document outlines its fundamental physicochemical properties, provides a detailed
experimental protocol for its synthesis, and includes essential safety and handling information.

Physicochemical Properties

N-(2-aminophenyl)formamide, with the molecular formula C7HsN20, possesses a number of
key characteristics relevant to experimental design and application.[1][2] A summary of its
guantitative data is presented below.
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Property Value Reference
Molecular Weight 136.15 g/mol [1]

Exact Mass 136.063662883 Da [1]
Molecular Formula C7HsN20 [11[2]

CAS Number 34840-28-3 [2]
Topological Polar Surface Area  55.1 A2 [1]
Hydrogen Bond Donor Count 2 [1]
Hydrogen Bond Acceptor

C);untg p 2 ]
Rotatable Bond Count 1 [1]

Synthesis of N-(2-aminophenyl)formamide

A common and efficient method for the synthesis of N-(2-aminophenyl)formamide involves
the formylation of 1,2-diaminobenzene using formic acid. This chemoselective reaction is often
conducted in an aqueous medium.[2]

Experimental Protocol:

Materials:

1,2-diaminobenzene (o-phenylenediamine)

Formic acid

[Ch-OS0sH]3W12P0a40 (as catalyst, optional for green chemistry approach)[2]

Water (solvent)

Ethyl acetate (for extraction)

Anhydrous sodium sulfate (for drying)
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e Reaction flask

e Magnetic stirrer and stir bar
o Heating mantle or water bath
e Separatory funnel

e Rotary evaporator
Procedure:

 In a round-bottom flask equipped with a magnetic stirrer, dissolve 1,2-diaminobenzene in
water.

« To this solution, add formic acid. For a catalyzed reaction, the [Ch-OSOsH]sW12P0Oa40 catalyst
can be added at this stage.[2]

e The reaction mixture is then stirred at a controlled temperature (e.g., 27°C) for a specified
duration (e.g., approximately 5 minutes for the catalyzed reaction).[2]

» Monitor the reaction progress using an appropriate technique, such as Thin Layer
Chromatography (TLC).

o Upon completion, the reaction mixture is cooled to room temperature.
e The product is then extracted from the aqueous solution using ethyl acetate.

e The organic layers are combined and washed with a saturated sodium bicarbonate solution
to neutralize any remaining acid, followed by a wash with brine.

e The organic layer is dried over anhydrous sodium sulfate.

e The solvent is removed under reduced pressure using a rotary evaporator to yield the crude
N-(2-aminophenyl)formamide.

e The crude product can be further purified by recrystallization or column chromatography if
necessary.
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Experimental Workflow Diagram

The following diagram illustrates the key steps in the synthesis and purification of N-(2-
aminophenyl)formamide.

Stirring at Product Extraction leutralization Solvent Removal
Controlled Temperature with Ethyl Acetate ‘Washin (Rotary Evaporator)

N-(2-aminophenyl)formamide

Click to download full resolution via product page

Caption: Synthetic workflow for N-(2-aminophenyl)formamide.

Safety and Handling

Proper safety precautions are essential when handling N-(2-aminophenyl)formamide and its
precursors.

e Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
goggles, chemical-resistant gloves, and a lab coat.

» Ventilation: Work in a well-ventilated area, preferably within a chemical fume hood, to avoid
inhalation of any vapors or dust.

o First Aid Measures:

[¢]

In case of skin contact: Immediately wash the affected area with soap and plenty of water.
If irritation persists, seek medical attention.

o In case of eye contact: Rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing and consult a physician.

o If inhaled: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek
medical attention if symptoms persist.

o If swallowed: Do NOT induce vomiting. Rinse mouth with water and seek immediate
medical attention.
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o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place. Keep
away from oxidizing agents.

» Disposal: Dispose of the chemical waste in accordance with local, state, and federal
regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
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